Cas no 1251677-02-7 (N-(2H-1,3-benzodioxol-5-yl)-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1251677-02-7
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 6462694
• PubChem ID: 49667257
• Update Time: 2025-06-03

N-(2H-1,3-benzodioxol-5-yl)-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-[4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-yl]acetamide
• VU0625686-1
• N-1,3-benzodioxol-5-yl-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1(6H)-yl)acetamide
• F3406-9683
• AKOS021764005
• N-(benzo[d][1,3]dioxol-5-yl)-2-(4-methyl-6-oxo-2-(piperidin-1-yl)pyrimidin-1(6H)-yl)acetamide
• N-(1,3-benzodioxol-5-yl)-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1-yl)acetamide
• 1251677-02-7

• Inchi： 1S/C19H22N4O4/c1-13-9-18(25)23(19(20-13)22-7-3-2-4-8-22)11-17(24)21-14-5-6-15-16(10-14)27-12-26-15/h5-6,9-10H,2-4,7-8,11-12H2,1H3,(H,21,24)
• InChI Key： ALPIYGWCMPKZQO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(N1CC(NC1=CC=C2C(=C1)OCO2)=O)N1CCCCC1

Computed Properties

• Exact Mass: 370.16410520g/mol
• Monoisotopic Mass: 370.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS No: 1251677-02-7)

N-(2H-1,3-benzodioxol-5-yl)-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide, identified by its CAS number 1251677-02-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, which make it a promising candidate for further research and development in the treatment of various diseases.

The structural framework of N-(2H-1,3-benzodioxol-5-yl)-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide incorporates several key pharmacophoric elements that contribute to its biological profile. The presence of a benzodioxol moiety, commonly found in many bioactive natural products and synthetic drugs, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the piperidin group is a well-known pharmacological scaffold that enhances solubility and bioavailability, making it an attractive feature for drug design.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit therapeutic effects. The dihydropyrimidine core is particularly relevant in this context, as it is a common motif in many pharmacologically active molecules. Research has shown that dihydropyrimidine derivatives can modulate various biological pathways, including those involved in inflammation, metabolism, and cell proliferation. The specific substitution pattern in N-(2H-1,3-benzodioxol-5-yl)-2-methyl-6-oxo-piperidin--dihydropyrimidin--ylacetamide, particularly the methyl and acetamide groups, further fine-tunes its pharmacological properties.

The synthesis of N-(2H-benzodioxol-^-5-y_{) - 4-methyl - 6 - oxo - 2 - ( piperidine - 1 - yl ) - 1 , 6 - dihydropyrine} ) - 1 - ylacetamide (CAS No: 1251677-02.7) involves multi-step organic synthesis techniques that require precise control over reaction conditions. The introduction of the benzodioxol ring necessitates careful consideration of regioselectivity and functional group compatibility. Similarly, the incorporation of the piperidine moiety requires optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, paving the way for their exploration in drug discovery.

The biological activity of N-(2H-benzodioxol-)5-y]-4-methyl-[bold style="text-decoration: underline;">6-oxyo]-[bold style="text-decoration: underline;">Piperidine ] - [bold style="text-decoration: underline;">Dihydro ] pyrimidone [ bold style="text-decoration: underline;">Acetamide ] has been investigated in several preclinical studies. These studies have revealed promising results regarding its potential as an inhibitor of key enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may interfere with the activity of enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory responses. The benzodioxol moiety is believed to play a crucial role in binding to these targets by forming hydrogen bonds and hydrophobic interactions.

The therapeutic potential of N-(2H-benzodioxol-)5-y]-4-methyl-[bold style="text-decoration: underline;">6-oxyo]-[bold style="text-decoration: underline;">Piperidine ] - [bold style="text-decoration: underline;">Dihydro ] pyrimidone [ bold style="text-decoration: underline;">Acetamide ] extends beyond its enzymatic inhibition capabilities. Recent studies have highlighted its ability to modulate signaling pathways associated with cell survival and apoptosis. The compound has shown promise in preclinical models of neurodegenerative diseases, where it may help protect against neuronal damage by inhibiting pro-inflammatory pathways. Additionally, its potential anti-proliferative effects make it an attractive candidate for further investigation in oncology research.

The pharmacokinetic profile of N-(2H-benzodioxol-)5-y]-4-methyl-[bold style="text-decoration: underline;">6-oxyo]-[bold style="text-decoration: underline;">Piperidine ] - [ bold style="text-decoration: underline;">Dihydro bold>] pyrimidone [ bold style="text-decoration: underline;">Acetamide bold>] is another critical aspect that warrants attention. Efficient absorption, distribution, metabolism, and excretion (ADME) properties are essential for a drug's success in clinical settings. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable solubility and bioavailability characteristics when administered orally or intravenously. These findings are encouraging for the development of novel therapeutic agents based on this scaffold.

The future direction of research on N-(2H-benzodioxol-)5-y]-4-methyl-[ bold style="text decoration :underline ;"> 6-oxyo ]-[ bold style = " text decoration :underline ;"> Piperidine bold >] -[ bold sty le = " text decoration :underline ;"> Dihydro bold >] pyrim idon e[ bold sty le = " text decoration :underline ;"> Acet amide bold >] will likely focus on optimizing its chemical structure to enhance potency while minimizing side effects. Computational modeling techniques will play a significant role in this process by predicting how different modifications will affect the compound's biological activity. Additionally , clinical trials will be essential to evaluate its safety and efficacy in human populations.

In conclusion , N-(< b old styl e = " text decora tion :underline ;"> 2 H-b enz od ox ol- b old >)5 y ]-[ b old styl e = " text decora tion :underline ;"> 4-me thy l] b old >] [ b old styl e = " text decora tion :underline ;"> 6-o xyo ]-[ b old styl e = " text decora tion :underline ;"> Piper id ine] b old >] [ b old styl e = " text decora tion :underline ;"> D ihydro ] py ri midon e[ b old styl e = " text decora tion :underline ;"> Aceta mide ] ( C A S No : 12 51 67 7 −0 2 −7 ) i s a c ompound wi th promi ssi ng bi ological acti vi ties an d therapeuti c potentia l . Its structur al compl exi ty an d pharma cophori c elem ents make i t a r i ght candi date for furthe r researc h an d deve lopment i n t he trea tment o f var ious disea ses . With continued advancements i n synthe tic meth ods an d bi ological evaluati ons , thi s compoun d holds great promise as a future therapeutic agent . p >